Cas no 172216-98-7 (7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid)

• Product Name: 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid
• CAS No: 172216-98-7
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD02664424
• CID: 2083580
• PubChem ID: 4692844
• Update Time: 2025-04-21

7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1H-indole-2-carboxylic acid
• 7-(trifluoromethyl)indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 7-(trifluoromethyl)-
• PISPPXUYIZNQMU-UHFFFAOYSA-N
• STK894516
• 1674AF
• BBL021799
• AK325797
• BB 0220024
• 7-trifluoromethyl-1h-indole-2-carboxylic acid
• 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid, Al
• CS-0187243
• C10H6F3NO2
• SY147713
• 172216-98-7
• DTXSID50405627
• D70514
• BS-16248
• 7-(Trifluoromethyl)-1H-indole-2-carboxylicacid
• SCHEMBL1145047
• ALBB-036689
• AKOS003658191
• XGA21698
• 7-(Trifluoromethyl)-1H-indole-2-carboxylic acid, AldrichCPR
• 883541-39-7
• MFCD02664424
• EN300-124385
• 825-928-0
• DTXCID70356480
• 7-(Trifluoromethyl)-1H-indole-2-carboxylic Acid

• MDL： MFCD02664424
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)6-3-1-2-5-4-7(9(15)16)14-8(5)6/h1-4,14H,(H,15,16)
• InChI Key： PISPPXUYIZNQMU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C=C(C(=O)O)NC=21)(F)F

Computed Properties

• Exact Mass: 229.03506292g/mol
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives